molecular formula C15H19NO B5367446 N,N-diallyl-2-(3-methylphenyl)acetamide

N,N-diallyl-2-(3-methylphenyl)acetamide

Cat. No. B5367446
M. Wt: 229.32 g/mol
InChI Key: PQQFZVBLKHKXQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-diallyl-2-(3-methylphenyl)acetamide, commonly known as DAPMA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. DAPMA is a member of the acetamide family and is synthesized through a simple chemical reaction.

Mechanism of Action

The mechanism of action of DAPMA is not fully understood. However, it is believed to work by inhibiting the production of inflammatory mediators, such as prostaglandins and leukotrienes. This leads to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
DAPMA has been shown to have both biochemical and physiological effects. In vitro studies have shown that DAPMA inhibits the production of inflammatory mediators, such as prostaglandins and leukotrienes, in a dose-dependent manner. In vivo studies have shown that DAPMA reduces inflammation and pain in animal models of rheumatoid arthritis and asthma.

Advantages and Limitations for Lab Experiments

One advantage of DAPMA is that it is relatively easy to synthesize. It can be synthesized in high yield using simple chemical reactions. Another advantage is that it has shown potential applications in various fields of scientific research, including medicine, agriculture, and materials science.
One limitation of DAPMA is that its mechanism of action is not fully understood. This makes it difficult to predict its effects in different experimental settings. Another limitation is that it has not yet been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for the study of DAPMA. In the field of medicine, further studies are needed to determine the safety and efficacy of DAPMA in humans. In agriculture, studies are needed to determine the optimal application rates and methods for DAPMA as a herbicide. In materials science, studies are needed to determine the optimal conditions for the synthesis of polymers using DAPMA as a monomer. Additionally, further studies are needed to determine the mechanism of action of DAPMA and its potential applications in other fields of scientific research.

Synthesis Methods

DAPMA is synthesized through the reaction between N,N-diallylacetamide and 3-methylbenzoyl chloride. This reaction is carried out in the presence of a base, such as sodium hydride, and a solvent, such as tetrahydrofuran. The reaction yields DAPMA as a white solid with a high yield.

Scientific Research Applications

DAPMA has shown potential applications in various fields of scientific research. In the field of medicine, DAPMA has been shown to possess anti-inflammatory properties. It has been studied for its potential use in the treatment of diseases such as rheumatoid arthritis, asthma, and inflammatory bowel disease.
In agriculture, DAPMA has been studied for its potential use as a herbicide. It has been shown to be effective against a variety of weed species, including grasses and broadleaf weeds.
In materials science, DAPMA has been studied for its potential use in the synthesis of polymers. It has been shown to be a useful monomer in the synthesis of polymers with desirable properties such as high strength and flexibility.

properties

IUPAC Name

2-(3-methylphenyl)-N,N-bis(prop-2-enyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19NO/c1-4-9-16(10-5-2)15(17)12-14-8-6-7-13(3)11-14/h4-8,11H,1-2,9-10,12H2,3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQQFZVBLKHKXQM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)CC(=O)N(CC=C)CC=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.